Cas no 2680703-13-1 (benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate)

• Product Name: benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate
• CAS No: 2680703-13-1
• MF: C₁₄H₁₃BrN₂O₂
• MW: 321.169222593308
• CID: 5633306
• PubChem ID: 165927772
• Update Time: 2025-06-25

benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate
• 2680703-13-1
• EN300-28294002

• Inchi： 1S/C14H13BrN2O2/c1-10-7-12(15)16-13(8-10)17-14(18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： KFEAODUUTWTFFL-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.01604g/mol
• Monoisotopic Mass: 320.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate

Introduction to Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate (CAS No. 2680703-13-1)

Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate, with the chemical formula corresponding to its CAS number 2680703-13-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of a benzyl group and a pyridine moiety with specific substitutions makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The structure of Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate features a pyridine ring substituted at the 6-position with a brorno group and at the 4-position with a methyl group. This particular arrangement of functional groups contributes to the compound's unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and derivatization. The benzyl carbamate moiety, in particular, is known for its stability and ease of functionalization, which are crucial factors in medicinal chemistry.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are integral components in many pharmacophores, and their derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The specific substitution pattern in Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate positions it as a potential lead compound for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The bromo and methyl substituents on the pyridine ring provide reactive sites for various coupling reactions, such as Suzuki-Miyaura cross-coupling or nucleophilic substitution reactions. These reactions are fundamental in constructing more intricate molecular frameworks, which can be essential for achieving high affinity and selectivity in drug design.

Recent studies have highlighted the importance of carbamate derivatives in medicinal chemistry. Carbamates are known for their ability to act as protease inhibitors, which has led to their exploration as antiviral, anti-inflammatory, and anticancer agents. Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate, with its unique structural features, could potentially exhibit such inhibitory activities. For instance, modifications at the pyridine ring or the benzyl carbamate moiety could fine-tune the compound's interactions with target enzymes or receptors.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify promising drug candidates. Compounds like Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate are often prioritized for further study based on their structural novelty and predicted biological activity. Advanced computational techniques can predict binding affinities, metabolic stability, and pharmacokinetic properties, providing valuable insights into the compound's potential as a drug.

In addition to its synthetic utility, Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate may also find applications in materials science and agrochemicals. The combination of aromatic rings and heterocyclic structures often imparts unique electronic properties to compounds, making them suitable for use in organic electronics or as precursors for crop protection agents.

The development of new synthetic methodologies is another area where this compound could contribute significantly. Innovations in synthetic chemistry have enabled more efficient and sustainable production of complex molecules. By serving as a versatile intermediate, Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate could facilitate access to otherwise challenging targets.

Ethical considerations are also paramount in pharmaceutical research. The design and synthesis of new compounds must be conducted with an emphasis on safety and environmental impact. Green chemistry principles are increasingly being adopted to minimize waste and reduce hazardous byproducts during synthesis.

The future directions for research on Benzyl N-(6-bromo-4-methylpyridin-2-yl)carbamate are multifaceted. Further exploration of its biological activity through in vitro and in vivo assays will be crucial to determine its therapeutic potential. Additionally, structural modifications could be explored to optimize its pharmacological properties.

In conclusion, Benzyl N-(6-bromo-4-methylpyridin-2-yI)carbamate (CAS No. 2680703-13-I) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules, while its predicted biological activities warrant further investigation. As research continues to advance our understanding of molecular interactions and drug design principles, compounds like this will continue to play a crucial role in developing new therapeutic agents.